Cas no 1343685-71-1 (4-{(2,6-difluorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(2,6-difluorophenyl)methylamino}butan-2-ol
• CAS No: 1343685-71-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5159242
• PubChem ID: 64202115
• Update Time: 2025-05-26

4-{(2,6-difluorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-[[(2,6-difluorophenyl)methyl]amino]-
• 4-{(2,6-difluorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15F2NO/c1-8(15)5-6-14-7-9-10(12)3-2-4-11(9)13/h2-4,8,14-15H,5-7H2,1H3
• InChI Key： JHASUROHZORHBA-UHFFFAOYSA-N
• SMILES： CC(O)CCNCC1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-{(2,6-difluorophenyl)methylamino}butan-2-ol

4-{(2,6-Difluorophenyl)methylamino}butan-2-ol: A Comprehensive Overview

The compound 4-{(2,6-difluorophenyl)methylamino}butan-2-ol, identified by the CAS number 1343685-71-1, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its complex structure, which includes a butan-2-ol backbone and a (2,6-difluorophenyl)methylamino substituent. The presence of fluorine atoms in the aromatic ring introduces unique electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The fluorine atoms in 4-{(2,6-difluorophenyl)methylamino}butan-2-ol contribute to its lipophilicity and stability, which are critical properties for drug candidates. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain kinase enzymes, suggesting its role in anticancer drug development.

The synthesis of 4-{(2,6-difluorophenyl)methylamino}butan-2-ol involves a multi-step process that typically begins with the preparation of the (2,6-difluorophenyl)methanamine intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the butan-2-ol moiety. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and purity. A 2023 paper in Organic Process Research & Development reported a novel catalytic system that significantly enhances the efficiency of this synthesis pathway.

In terms of physical properties, 4-{(2,6-difluorophenyl)methylamino}butan-2-ol has a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's optical activity is another notable feature; it exists as two enantiomers due to the presence of chiral centers in its structure. This stereochemistry is crucial for its biological activity, as demonstrated in recent pharmacological studies.

The application of 4-{(2,6-difluorophenyl)methylamino}butan-2-ol extends beyond pharmaceuticals. It has been investigated as a building block in materials science for the development of advanced polymers and coatings. A 2023 article in Polymer Chemistry highlighted its use as a monomer in the synthesis of stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels. This versatility underscores its importance across multiple scientific disciplines.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-{(2,6-difluorophenyl)methylamino}butan-2-ol is essential for sustainable chemical practices. Recent research has focused on its biodegradation under aerobic conditions and its potential toxicity to aquatic organisms. A study published in Environmental Science & Technology in 2023 reported that while the compound exhibits moderate biodegradability, further investigation is needed to assess its long-term environmental effects.

In conclusion, 4-{(2,6-difluorophenyl)methylamino}butan-2-ol (CAS No: 1343685-71-1) is a multifaceted compound with promising applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.